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Compound of Interest

Compound Name: Ammonium rhodanilate

Cat. No.: B076560 Get Quote

An In-depth Technical Guide to the Health and Safety of Ammonium Rhodanilate

Synonyms: Ammonium Thiocyanate, Ammonium Rhodanate

This technical guide provides comprehensive health and safety information for Ammonium
rhodanilate, also known as Ammonium thiocyanate. It is intended for researchers, scientists,

and drug development professionals who handle this compound. This guide covers toxicology,

handling procedures, emergency protocols, and the mechanisms of toxicity.

Chemical and Physical Properties
Ammonium rhodanilate is a colorless crystalline solid that is soluble in water. It is used in

various applications including chemical analysis, photography, and as a fertilizer.[1]

Property Value

Molecular Formula CH₄N₂S

CAS Number 1762-95-4

Molar Mass 76.12 g/mol

Appearance Colorless crystalline solid

Solubility Soluble in water
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Toxicological Data
Ammonium rhodanilate is harmful if swallowed, in contact with skin, or if inhaled.[2][3]

Prolonged or repeated exposure may cause skin eruptions and nervous system disturbances.

[1]

Quantitative Toxicity Data
Test Species Route Value Reference

LD₅₀ Rat Oral 750 mg/kg [3]

LC₅₀

Oncorhynchus

mykiss (Rainbow

Trout)

Aquatic
65 mg/L (96

hours)

Experimental Protocols
Detailed experimental protocols for the toxicological data presented above are based on

internationally recognized guidelines.

Acute Oral Toxicity (LD₅₀) - Rat
This protocol is based on the principles of the OECD Guideline 401 for Acute Oral Toxicity.

Test Animals: Healthy, young adult rats of a commonly used laboratory strain are selected.

Animals are fasted overnight prior to administration of the substance.

Dosage: A single dose of Ammonium rhodanilate is administered by oral gavage. The dose

is calculated based on the animal's body weight.

Observation: Animals are observed for mortality and clinical signs of toxicity at regular

intervals for at least 14 days. Observations include changes in skin, fur, eyes, and behavior.

Body weight is recorded weekly.

Necropsy: All animals (those that die during the study and those euthanized at the end)

undergo a gross necropsy to identify any pathological changes.
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Data Analysis: The LD₅₀ value, the dose estimated to be lethal to 50% of the test animals, is

calculated using appropriate statistical methods.

Fish Acute Toxicity (LC₅₀)
This protocol is based on the principles of the OECD Guideline 203 for Fish, Acute Toxicity

Test.[4]

Test Species: A standard fish species, such as the Rainbow Trout (Oncorhynchus mykiss), is

used.

Test Conditions: Fish are exposed to a range of concentrations of Ammonium rhodanilate
in water for a period of 96 hours. The test is conducted under controlled conditions of

temperature, light, and dissolved oxygen.[4][5]

Observation: Mortalities and any abnormal behavioral or physical changes are recorded at

24, 48, 72, and 96 hours.[4]

Data Analysis: The LC₅₀ value, the concentration of the substance that is lethal to 50% of the

test fish over the 96-hour period, is determined.[4]

Mechanism of Toxicity Signaling Pathway
The toxicity of Ammonium rhodanilate is primarily attributed to the thiocyanate ion (SCN⁻).

Thiocyanate is a competitive inhibitor of the sodium-iodide symporter (NIS), a protein crucial for

the uptake of iodide into the thyroid gland.[6] Inhibition of NIS disrupts the synthesis of thyroid

hormones.
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Caption: Thiocyanate inhibition of the sodium-iodide symporter in the thyroid.

Health and Safety Considerations
Hazard Classification

Acute Toxicity (Oral, Dermal, Inhalation): Category 4 (Harmful)[3]

Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage)

Hazardous to the Aquatic Environment (Chronic): Category 3 (Harmful to aquatic life with

long lasting effects)[3]

Handling and Storage
Handling: Use in a well-ventilated area, preferably under a fume hood. Avoid generating

dust. Wear appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat. Wash hands thoroughly after handling.

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container. Keep away

from incompatible materials such as strong acids and oxidizing agents.

Emergency Procedures
In the event of exposure or a spill, follow these procedures:
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Personnel ExposureSpill Containment

Exposure or Spill Occurs

Evacuate Immediate Area

Assess the Situation
(e.g., size of spill, type of exposure)

Don Appropriate PPE

Inhalation:
Move to fresh air.

If Exposure

Skin Contact:
Remove contaminated clothing.

Wash with soap and water.

If Exposure

Eye Contact:
Flush with water for 15 mins.

If Exposure

Ingestion:
Do NOT induce vomiting.

Seek immediate medical attention.

If Exposure

Contain the spill
with inert absorbent material.

If Spill

Seek Medical AttentionCollect spilled material
into a suitable container.

Decontaminate the area.

Dispose of waste
in accordance with regulations.

Click to download full resolution via product page

Caption: Emergency response workflow for Ammonium rhodanilate exposure or spill.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Seek immediate medical attention.

Spills: For small spills, carefully sweep up the material and place it in a sealed container for

disposal. Avoid creating dust. For large spills, evacuate the area and contact emergency

services.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and other protective

clothing as necessary to prevent skin contact.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.

Disposal Considerations
Dispose of Ammonium rhodanilate and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow it to enter drains or

waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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